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Compound of Interest

Compound Name: A-967079

Cat. No.: B605065

For researchers, scientists, and drug development professionals utilizing A-967079, a potent
and selective TRPAL channel blocker, adherence to proper safety and disposal protocols is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe handling and disposition of this compound.

Emergency Contact Information: In case of a chemical emergency, immediately contact your
institution's Environmental Health and Safety (EHS) office and local emergency services.

Properties and Safety Data

A-967079 is a crystalline solid soluble in organic solvents such as ethanol, DMSO, and
dimethylformamide (DMF).[1] It should be regarded as a hazardous substance, necessitating
careful handling to prevent ingestion, inhalation, or contact with skin and eyes.[1]
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Property Value

) (1E,3E)-1-(4-fluorophenyl)-2-methyl-1-penten-3-
Chemical Name

one oxime
CAS Number 1170613-55-4[1]
Molecular Formula C12H14FNOJ[1]
Molecular Weight 207.3 g/mol [1]
Appearance Crystalline solid[1]

Soluble in ethanol (approx. 20 mg/ml), DMSO
(approx. 30 mg/ml), and DMF (approx. 20

Solubility mg/ml).[1] Sparingly soluble in aqueous buffers;
for aqueous solutions, first dissolve in DMSO
and then dilute.[1]

Store at -20°C for long-term stability (= 4 years).
[1]

Storage

Handling and Personal Protective Equipment (PPE)

Given its hazardous nature, appropriate personal protective equipment should be worn at all
times when handling A-967079.

Recommended PPE:

o Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat should be worn.

e Respiratory Protection: If working with the solid form where dust may be generated, use a
certified respirator.

Handling Precautions:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Use only in a well-ventilated area, preferably within a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Step-by-Step Disposal Procedures

Proper disposal of A-967079 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step 1: Waste Identification and Segregation

e Solid Waste: Unused or expired solid A-967079 should be collected in a clearly labeled,
sealed container designated for chemical waste.

e Liquid Waste: Solutions containing A-967079 should be collected in a separate, labeled, and
sealed waste container. Do not mix with other incompatible waste streams.

o Contaminated Materials: Any materials contaminated with A-967079, such as pipette tips,
gloves, and paper towels, should be disposed of as chemical waste.

Step 2: Waste Storage
o Store all waste containers in a designated, secure area away from incompatible materials.

e Ensure all waste containers are properly labeled with the chemical name ("A-967079") and a
hazardous waste label as required by your institution.

Step 3: Disposal

¢ Arrange for the pickup and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

» Do not dispose of A-967079 down the drain or in the regular trash.
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Experimental Protocols and Visualizations

A-967079 as a TRPAL Antagonist A-967079 is a selective blocker of the Transient Receptor
Potential Ankryin 1 (TRPAL) ion channel.[1] TRPAL is a non-selective cation channel involved
in the detection of noxious stimuli, including cold temperatures and pungent compounds, which

can lead to pain and inflammation. By inhibiting TRPA1, A-967079 can attenuate these
responses.
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Simplified TRPAL Signaling Pathway and Inhibition by A-967079
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In Vitro Experimental Workflow for A-967079
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guide for A-967079].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605065#a-967079-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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